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Abstract
This document provides detailed protocols for the preparation, storage, and handling of stock

solutions of JNJ-42153605, a potent and selective positive allosteric modulator (PAM) of the

metabotropic glutamate receptor 2 (mGluR2). Adherence to these guidelines is crucial for

ensuring the integrity and reproducibility of experimental results. The protocols outlined below

are intended for in vitro and in vivo research applications.

Introduction to JNJ-42153605
JNJ-42153605 is a small molecule compound that acts as a positive allosteric modulator of the

mGluR2 receptor, with an EC50 of 17 nM.[1] By binding to an allosteric site, it potentiates the

receptor's response to the endogenous ligand, glutamate. mGluR2 is a G-protein coupled

receptor (GPCR) that couples to inhibitory Gαi/o subunits.[2][3] Activation of this pathway leads

to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP)

levels.[3] This modulatory activity makes JNJ-42153605 a valuable tool for studying the role of

the mGluR2 receptor in various physiological and pathological processes.
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Chemical Properties and Solubility
A comprehensive understanding of the physicochemical properties of JNJ-42153605 is

essential for the preparation of accurate and stable stock solutions.

Property Value

Molecular Formula C₂₂H₂₃F₃N₄

Molecular Weight 400.44 g/mol

Appearance Crystalline solid

Solubility in DMSO 4 mg/mL (9.98 mM)

Solubility in Ethanol 10 mg/mL

Solubility in Water Insoluble

Solubility in DMF 30 mg/mL

Storage of Solid Store at -20°C for up to 3 years.

Stock Solution Storage

Store in aliquots at -80°C for up to 1 year or at

-20°C for up to 1 month. Avoid repeated freeze-

thaw cycles.

Note: The use of fresh, anhydrous DMSO is recommended as hygroscopic DMSO can

decrease solubility.[1]

Experimental Protocols
Materials

JNJ-42153605 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Absolute Ethanol

Sterile, amber microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Preparation of a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of JNJ-42153605 in DMSO.

Calculation:

To prepare a 10 mM stock solution, the required mass of JNJ-42153605 can be calculated

using the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

For 1 mL of a 10 mM solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 400.44 g/mol x 1000 mg/g = 4.00 mg

Procedure:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh 4.00 mg of JNJ-42153605 powder into the tared tube.

Add 1 mL of anhydrous DMSO to the tube.

Cap the tube securely and vortex thoroughly until the solid is completely dissolved. Visually

inspect the solution to ensure there are no undissolved particulates.

Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge

tubes to avoid repeated freeze-thaw cycles and exposure to light.

Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.
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Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Preparation of a 10 mg/mL Ethanol Stock Solution
This protocol outlines the preparation of a 10 mg/mL stock solution of JNJ-42153605 in

absolute ethanol.

Procedure:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Weigh 10 mg of JNJ-42153605 powder into the tared tube.

Add 1 mL of absolute ethanol to the tube.

Cap the tube securely and vortex thoroughly until the solid is completely dissolved. Gentle

warming in a water bath (not exceeding 37°C) may be used to aid dissolution if necessary.

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, solvent, and preparation

date.

Store the aliquots at -80°C or -20°C as described for the DMSO stock solution.

Visualization of Key Processes
JNJ-42153605 Stock Solution Preparation Workflow
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Weigh JNJ-42153605 Powder

Add Anhydrous DMSO
or Absolute Ethanol

Step 1

Vortex Thoroughly
(Gentle Warming if Needed)

Step 2

Aliquot into
Single-Use Tubes

Step 3

Store at -20°C or -80°C

Step 4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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